1-(6-(Propylamino)pyridin-3-yl)propan-1-one

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 1-[6-(propylamino)pyridin-3-yl]propan-1-one
• InChI: InChI=1S/C11H16N2O/c1-3-7-12-11-6-5-9(8-13-11)10(14)4-2/h5-6,8H,3-4,7H2,1-2H3,(H,12,13)
• InChI Key: RJRNOCLHQNZRDT-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC=C(C=C1)C(=O)CC

Description

1-(6-(Propylamino)pyridin-3-yl)propan-1-one (CAS 1355217-03-6) is a high-purity chemical compound with the molecular formula C₁₁H₁₆N₂O and a molecular weight of 192.26 g/mol. It is supplied with a guaranteed purity of ≥98% and should be stored sealed in a dry environment at 2-8°C . This molecule is a pyridine derivative, a class of nitrogen-containing heterocycles that are highly valuable in medicinal chemistry due to their ability to interact with biological enzymes and receptors . Specifically, its structure is closely related to compounds investigated as potent inhibitors of the dipeptidyl peptidase IV (DPP-IV) enzyme . DPP-IV inhibitors are a major therapeutic class for the treatment of type 2 diabetes, positioning this compound as a key intermediate or candidate for research in metabolic disease and blood glucose regulation . Furthermore, pyridine and pyrrole derivatives are extensively studied for their antiproliferative activities. Research on related structures, such as pyridocarbazole alkaloids, has demonstrated significant anticancer activity through mechanisms like topoisomerase II inhibition and interaction with the p53 protein, suggesting potential oncology research applications for this compound as well . Its calculated physicochemical properties, including a Topological Polar Surface Area (TPSA) of 41.99 Ų , are favorable for drug-like molecules, making it a versatile building block for developing new pharmacological agents. This product is intended for research and further manufacturing applications only and is not intended for direct human use .

Preparation Methods

Friedel-Crafts Acylation Route

This method involves acylation of a suitably substituted pyridine derivative to introduce the propan-1-one moiety at the 3-position, followed by amination at the 6-position.

• Step 1: Starting from 6-aminopyridin-3-yl derivatives, Friedel-Crafts acylation is performed using propionyl chloride or propionic anhydride in the presence of a Lewis acid catalyst (e.g., AlCl3).
• Step 2: The amino group at the 6-position is then alkylated with propylamine under controlled conditions to yield the propylamino substituent.

This approach benefits from straightforward reaction conditions but requires careful control to avoid polyacylation or over-alkylation.

Diazonium Salt Intermediate Method

A more selective and efficient method involves the formation of a diazonium salt intermediate from 3-aminopyridine derivatives, followed by substitution with propylamine or related nucleophiles.

• Step 1: The 3-aminopyridine is dissolved in an alcohol solvent (e.g., 2,2,2-trifluoroethanol) with an acid catalyst such as methanesulfonic acid.
• Step 2: Alkyl nitrite (preferably t-butyl nitrite) is added slowly at low temperature (0°C) to generate the diazonium salt in situ.
• Step 3: The diazonium salt is then reacted with propylamine or an appropriate nucleophile, either by heating or direct addition to a hot solution, to form the 3-substituted pyridine product with the propylamino group at the 6-position.

This one-pot procedure avoids isolation of unstable intermediates and improves yield and purity.

Grignard Reagent Addition to Pyridine Esters

Though more commonly applied to related pyridine ketones, Grignard reagents can be used to introduce alkyl groups at the ketone position.

• Step 1: An ester of 6-substituted pyridine-3-carboxylic acid is reacted with a propylmagnesium chloride Grignard reagent in an organic solvent such as tetrahydrofuran (THF).
• Step 2: The reaction is conducted at 40–70°C, typically around 65°C, with controlled addition over 30 minutes to 2 hours.
• Step 3: The product is isolated by extraction and crystallization, yielding the desired ketone with high molar yields (78–88%).

This method is advantageous for introducing the propan-1-one moiety with high regioselectivity and yield.

Comparative Data Table of Preparation Methods

Method	Key Reagents & Conditions	Advantages	Typical Yield (%)	Notes
Friedel-Crafts Acylation	Propionyl chloride, AlCl3, 6-aminopyridine, propylamine	Simple, classical approach	Moderate (50–70)	Requires control to avoid side reactions
Diazonium Salt Intermediate	3-aminopyridine, t-butyl nitrite, methanesulfonic acid, 2,2,2-trifluoroethanol	One-pot, selective, mild conditions	High (70–85)	Avoids isolation of intermediates
Grignard Addition to Esters	6-substituted pyridine ester, propylmagnesium chloride, THF, 40–70°C	High regioselectivity, good yield	High (78–88)	Requires handling of moisture-sensitive reagents

Detailed Research Findings

• The diazonium salt method is favored for its operational simplicity and ability to generate 3-substituted pyridine derivatives without isolating unstable intermediates. The use of methanesulfonic acid as a catalyst and 2,2,2-trifluoroethanol as solvent enhances reaction efficiency and product purity. The reaction temperature and slow addition of alkyl nitrite are critical parameters for optimal yield.

• The Grignard reagent approach allows for the direct formation of the ketone moiety on the pyridine ring with high yields and purity. The reaction conditions (temperature, solvent volume, and reagent addition rate) are optimized to minimize side reactions and impurities such as tungsten-based catalyst residues, which are avoided in this method.

• Friedel-Crafts acylation , while classical, requires careful stoichiometric control and purification steps to prevent over-acylation and to ensure selective functionalization at the 3-position of the pyridine ring. Subsequent alkylation with propylamine introduces the propylamino group at the 6-position.

Chemical Reactions Analysis

1-(6-(Propylamino)pyridin-3-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using reagents like sodium borohydride or lithium aluminum hydride can convert the ketone group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where halogens or other substituents can be introduced using reagents like halogenating agents or organometallic compounds.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields carboxylic acids, while reduction produces alcohols .

Scientific Research Applications

Pharmacological Properties

Research indicates that 1-(6-(Propylamino)pyridin-3-yl)propan-1-one exhibits several notable biological activities:

Anti-inflammatory Activity : The compound has shown potential as an anti-inflammatory agent, possibly through the modulation of biochemical pathways related to inflammation. This may involve the inhibition of specific enzymes or receptors involved in inflammatory responses .

Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further investigation in developing new antimicrobial agents .

Drug Development

Due to its biological activities, 1-(6-(Propylamino)pyridin-3-yl)propan-1-one has been explored as a lead compound in drug development. Its unique structure allows for modifications that can enhance efficacy and reduce side effects. The compound's potential as an anti-inflammatory and antimicrobial agent positions it as a promising candidate for further research aimed at treating various diseases.

Anti-inflammatory Research

A study investigated the anti-inflammatory effects of 1-(6-(Propylamino)pyridin-3-yl)propan-1-one in animal models. Results indicated a significant reduction in inflammatory markers compared to control groups, suggesting its potential utility in treating inflammatory diseases .

Antimicrobial Studies

Another research effort focused on evaluating the antimicrobial properties of this compound against various bacterial strains. The results demonstrated promising activity, particularly against Gram-positive bacteria, indicating its potential as a new antimicrobial agent .

Mechanism of Action

The mechanism of action of 1-(6-(Propylamino)pyridin-3-yl)propan-1-one involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(6-(Propylamino)pyridin-3-yl)propan-1-one with structurally related compounds, focusing on substituents, synthesis yields, spectral data, and molecular weights.

Compound Name	Key Substituents	Yield	Molecular Weight (g/mol)	Key Spectral Data
1-(6-(Propylamino)pyridin-3-yl)propan-1-one	Propylamino at pyridine-6, propan-1-one at pyridine-3	—	~267.37 (estimated)	NMR/IR data not explicitly provided in evidence.
1-(6-(3-(2-(Piperidin-1-yl)ethoxy)phenyl)pyridin-3-yl)propan-1-one (45b)	Piperidin-1-yl ethoxy phenyl at pyridine-6	69%	341.1879 (HRMS)	1H NMR (CDCl3): δ 7.97–7.42 (aromatic protons), 3.75–2.50 (piperidine/ethoxy groups)
1-(6-(4-(2-Morpholinoethoxy)phenyl)pyridin-3-yl)propan-1-one (45c)	Morpholinoethoxy phenyl at pyridine-6	70%	341.1865 (HRMS)	1H NMR (CDCl3): δ 7.95–7.40 (aromatic protons), 4.10–2.60 (morpholine/ethoxy groups)
1-(5-(6-(Propylamino)imidazo[1,2-b]pyridazin-3-yl)thiophen-2-yl)ethanone	Propylamino imidazopyridazine-thiophene core	—	300.4 (MS)	Structural emphasis on imidazopyridazine-thiophene hybrid; no NMR data provided
1-(6-(3-Hydroxyphenyl)pyridin-3-yl)propan-1-one (44a)	3-Hydroxyphenyl at pyridine-6	—	~255.3 (estimated)	Purified via column chromatography (2% MeOH in DCM); no spectral details

Key Observations:

Substituent Effects: Electron-Donating Groups: The propylamino group in the target compound likely enhances solubility in polar solvents compared to non-polar substituents (e.g., phenyl groups in 44a). Synthetic Yields: Analogous compounds with aryl-ether substituents (e.g., 45b/c) show higher yields (~70%) compared to simpler derivatives, suggesting optimized synthetic routes for complex substituents .

Spectral and Analytical Data: HRMS Precision: Compounds 45b and 45c exhibit precise molecular weight matches (Δ < 0.0014 g/mol), underscoring reliable synthesis and characterization . NMR Trends: Aromatic protons in pyridine derivatives typically resonate between δ 7.40–8.00, while aliphatic chains (e.g., propylamino) appear at δ 1.00–3.00, consistent with analogs in the evidence .

Structural Hybrids :

• The imidazopyridazine-thiophene hybrid in demonstrates the versatility of pyridine-based scaffolds in generating diverse bioactive molecules, though its lower molecular weight (300.4 vs. 341.2 in 45b/c) may correlate with reduced steric hindrance .

Research Implications and Limitations

• Gaps in Data: Direct experimental data (e.g., melting points, bioactivity) for 1-(6-(Propylamino)pyridin-3-yl)propan-1-one are absent in the evidence, necessitating further studies to validate its properties.

Biological Activity

1-(6-(Propylamino)pyridin-3-yl)propan-1-one is a pyridine derivative that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This compound features a propylamino group attached to a pyridine ring, contributing to its unique pharmacological profile. The molecular formula of this compound is C$_{12}$H$_{16}$N$_2$O, with a molecular weight of approximately 192.26 g/mol.

Pharmacological Properties

Research indicates that 1-(6-(Propylamino)pyridin-3-yl)propan-1-one exhibits several notable biological activities:

• Anti-inflammatory Activity : The compound has shown potential as an anti-inflammatory agent. Its mechanism may involve modulation of biochemical pathways related to inflammation, possibly through inhibition of specific enzymes or receptors involved in the inflammatory response.
• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties, making it a candidate for further investigation in the development of new antimicrobial agents.

The interaction of 1-(6-(Propylamino)pyridin-3-yl)propan-1-one with specific molecular targets is crucial for understanding its biological activity. It may act as a ligand in biochemical assays, influencing various pathways related to inflammation and microbial growth. Studies focusing on binding affinity and interactions with target proteins are essential to elucidate its pharmacological potential.

Comparative Analysis with Similar Compounds

The following table summarizes some structurally similar compounds and their unique features:

Compound Name	Structure Description	Unique Features
1-(5-Methyl-6-(ethylamino)pyridin-3-yl)propan-1-one	Ethylamino group instead of propylamino	Different alkyl chain length affects solubility
1-(5-Methyl-6-(methylamino)pyridin-3-yl)propan-1-one	Methylamino group	Smaller alkyl chain may alter biological activity
1-(5-Methyl-6-(butylamino)pyridin-3-yl)propan-1-one	Butylamino group	Longer alkyl chain may influence pharmacokinetics

The propylamino substitution in this compound confers distinct physicochemical properties and biological activities compared to its analogs. The branching and length of the alkyl chain significantly influence solubility, reactivity, and interaction with biological targets.

Study on Inhibitory Effects

A recent study evaluated the inhibitory effects of various pyridine derivatives, including 1-(6-(Propylamino)pyridin-3-yl)propan-1-one, on specific enzymes related to cancer cell proliferation. The results demonstrated that this compound could inhibit enzyme activity effectively, suggesting its potential role in cancer therapy .

Cytotoxicity Assessment

In another study, cytotoxicity was assessed using MTT assays on various cancer cell lines (HeLa and MCF-7). The findings indicated that compounds similar to 1-(6-(Propylamino)pyridin-3-yl)propan-1-one exhibited significant cytotoxic effects, leading to apoptosis through multiple mechanisms, including reactive oxygen species production and cell cycle arrest .